Cas no 6325-93-5 (4-Nitrobenzenesulfonamide)

4-Nitrobenzenesulfonamide is a sulfonamide derivative characterized by the presence of a nitro group at the para position of the benzene ring. This compound is widely utilized in organic synthesis as a versatile intermediate, particularly in the preparation of pharmaceuticals, agrochemicals, and dyes. Its electron-withdrawing nitro group enhances reactivity, making it valuable for nucleophilic substitution and coupling reactions. The sulfonamide moiety further contributes to its utility in medicinal chemistry, where it serves as a key scaffold for bioactive molecules. The compound exhibits good stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined chemical properties and broad applicability make it a preferred choice in research and industrial processes.

4-Nitrobenzenesulfonamide structure

Product Name:4-Nitrobenzenesulfonamide

CAS No:6325-93-5

MF:C₆H₆N₂O₄S

MW:202.187839984894

MDL:MFCD00007937

CID:46646

PubChem ID:22784

Update Time:2025-05-27

4-Nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Nitrobenzenesulfonamide
- 4-nitrobenzenesulphonamide
- 4-Nitro-benzenesulfonamide
- 4-Nitrobenzolesulfamide
- 4-nitrophenylsulfonamide
- Benzenesulfonamide,4-nitro
- Benzenesulfonamide,p-nitro
- EINECS 228-691-6
- p-Nitrobenzene sulphonamide
- p-Nitrobenzenesulfonamide
- p-Nitrophenylsulfonamide
- p-nosyl-NH2
- Benzenesulfonamide,p-nitro- (6CI,7CI,8CI)
- 4-Nitrobenzolsulfonamide
- NSC 31148
- Nosylamide
- Benzenesulfonamide, 4-nitro-
- Benzenesulfonamide, p-nitro-
- TUF52O8Y8B
- QWKKYJLAUWFPDB-UHFFFAOYSA-N
- NsNH2
- 4-nitrophenylsulfonamid
- 3m8t
- p-nitrophenyl sulfonamide
- WLN: ZSWR DNW
- p-nitrobenzene sulphonamid
- Q27290397
- 6325-93-5
- OXAMICACIDPOTASSIUMSALT
- SY012918
- FT-0619206
- W-104920
- AE-641/00009013
- EN300-15717
- N11923
- Z45415552
- DTXSID2064236
- N0697
- AKOS000200852
- CS-W015517
- 4-NITROBENZENESULFONAMIDE [MI]
- NSC-31148
- NSC31148
- AM20040915
- CHEMBL282157
- 4-nitro-benzenesulfonamid;4-nitrobenzenesulphonamide;4-Nitrobenzolsulfonamide
- 4-11-00-00193 (Beilstein Handbook Reference)
- SCHEMBL243443
- NS00035402
- BRN 2214218
- 4-Nitrobenzenesulfonamide, 97%
- PD182288
- UNII-TUF52O8Y8B
- AS-19999
- 4-nitrobenzene-1-sulfonamide
- Cambridge id 5182475
- MFCD00007937
- BDBM50025094
- SB77424
- A24474
- 4NZ
- STK079155
- DTXCID9043801
- MDL： MFCD00007937
- Inchi： 1S/C6H6N2O4S/c7-13(11,12)6-3-1-5(2-4-6)8(9)10/h1-4H,(H2,7,11,12)
- InChI Key： QWKKYJLAUWFPDB-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N)(=O)=O
- BRN： 2214218

Computed Properties

Exact Mass: 202.00500
Monoisotopic Mass: 202.005
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 114
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: White crystalline powder
Density: 1.505 (estimate)
Melting Point: 178-180 °C (lit.)
Boiling Point: 417.8°C at 760 mmHg
Flash Point: 206.5 °C
Refractive Index: 1.6490 (estimate)
PSA: 114.36000
LogP: 2.54650
Solubility: Not determined

4-Nitrobenzenesulfonamide Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S37/39-S36/37/39-S22
RTECS：DB2975000
Hazardous Material Identification：
TSCA：Yes
Storage Condition：Store at room temperature
Safety Term：S22;S26;S36/37/39
Risk Phrases：R20/21/22; R36/37/38

4-Nitrobenzenesulfonamide Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-Nitrobenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	N0697-25G	4-Nitrobenzenesulfonamide	6325-93-5	>98.0%(T)(HPLC)	25g	¥340.00	2024-04-15
Fluorochem	210490-5g	4-Nitrobenzenesulfonamide	6325-93-5	95%	5g	￡15.00	2022-03-01
Fluorochem	210490-10g	4-Nitrobenzenesulfonamide	6325-93-5	95%	10g	￡24.00	2022-03-01
Fluorochem	210490-25g	4-Nitrobenzenesulfonamide	6325-93-5	95%	25g	￡42.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N122539-100g	4-Nitrobenzenesulfonamide	6325-93-5	98%	100g	¥550.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N122539-10g	4-Nitrobenzenesulfonamide	6325-93-5	98%	10g	¥70.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N122539-25g	4-Nitrobenzenesulfonamide	6325-93-5	98%	25g	¥146.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N122539-5g	4-Nitrobenzenesulfonamide	6325-93-5	98%	5g	¥37.90	2023-09-01
Chemenu	CM254220-1000g	4-Nitrobenzenesulfonamide	6325-93-5	95+%	1000g	$640	2021-06-16
Alichem	A019087111-100g	4-Nitrobenzenesulfonamide	6325-93-5	97%	100g	$156.00	2023-09-01

4-Nitrobenzenesulfonamide Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:6325-93-5)4-Nitrobenzenesulfonamide

Order Number:A24474

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:17

Price ($):193.0

Email:sales@amadischem.com

Product Official Link

4-Nitrobenzenesulfonamide Related Literature

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Rosaria De Marco,Mariagiovanna Spinella,Anna De Lorenzo,Antonella Leggio,Angelo Liguori Org. Biomol. Chem. 2013 11 3786
2. Formation of N-sulfonyl imines from iminoiodinanes by iodine-promoted, N-centered radical sulfonamidation of aldehydes

Megan D. Hopkins,Kristina A. Scott,Brettany C. DeMier,Heather R. Morgan,Jesse A. Macgruder,Angus A. Lamar Org. Biomol. Chem. 2017 15 9209
3. Design and synthesis of heteroaromatic-based benzenesulfonamide derivatives as potent inhibitors of H5N1 influenza A virus

Yongshi Yu,Tazeem,Zhichao Xu,Liaoqi Du,Mengyu Jin,Chune Dong,Hai-Bing Zhou,Shuwen Wu Med. Chem. Commun. 2019 10 89
4. Divergent reactivity of divinylsilanes toward sulfonamides in different oxidative systems

Mikhail Yu. Moskalik,Vera V. Astakhova,Bagrat A. Shainyan RSC Adv. 2020 10 40514
5. Catalytic enantioselective bromoamination of allylic alcohols

Juan Qi,Guo-Tao Fan,Jie Chen,Ming-Hui Sun,Yu-Ting Dong,Ling Zhou Chem. Commun. 2014 50 13841

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